2,5-dichloro-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2,5-dichloro-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C17H9Cl2N3OS/c18-12-5-6-14(19)13(7-12)16(23)22-17-21-15(9-24-17)11-3-1-10(8-20)2-4-11/h1-7,9H,(H,21,22,23)
• InChI Key: PWUWDJYAIOYBPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CSC(=N2)NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H9Cl2N3OS
• Molecular Weight: 374.2 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a thiazole ring, which is a five-membered ring containing two hetero atoms. The thiazole ring is a good pharmacophore nucleus due to its various pharmaceutical applications.

Scientific Research Applications

Antimicrobial Agents

A study focused on the synthesis of new N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives and benzamide ethers, derived from a similar chemical backbone. These compounds exhibited significant antimicrobial activity against various bacterial and fungal strains, with some molecules showing higher potency than standard reference drugs. This suggests potential applications of "2,5-dichloro-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide" in the development of new antimicrobial agents (Bikobo et al., 2017).

Anticancer Agents

Research on the synthesis and evaluation of 1,3,4-thiadiazole and benzimidazole derivatives has shown promising anticancer activities against various cancer cell lines. These studies highlight the potential therapeutic applications of thiazolyl benzamides in cancer treatment. Compounds with structural similarities to "2,5-dichloro-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide" could be explored for their anticancer properties (Salahuddin et al., 2014).

Insecticidal Activity

A study on the synthesis of 2-chloro-N-(5-(cyanomethyl)-1,3,4-thiadiazol-2-yl)benzamide and its derivatives revealed significant insecticidal activity against cotton leafworm. This suggests that compounds with similar structures, including "2,5-dichloro-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide", could be explored for insecticidal applications (Mohamed et al., 2020).

Heterocyclic Compounds Synthesis

Research has demonstrated efficient methodologies for synthesizing various heterocyclic compounds, including thiazoles and benzamides, which are important in pharmaceutical chemistry. These synthetic strategies could potentially be applied to "2,5-dichloro-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide" for the development of novel therapeutic agents (Wang et al., 2008).

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets to exert their effects . The aromaticity of the thiazole ring, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows for electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The molecular weight of the compound is 29113212 , which may influence its pharmacokinetic properties.

Result of Action

Thiazole derivatives are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The compound’s physical properties, such as its molecular weight , may influence its stability and efficacy in different environments.